Ethyl (2Z)-2-[(2-chloro-6-fluorophenyl)methylidene]-7-methyl-5-(3-nitrophenyl)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Ethyl (2Z)-2-[(2-chloro-6-fluorophenyl)methylidene]-7-methyl-5-(3-nitrophenyl)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Brand Name:
Vulcanchem
CAS No.:
324073-97-4
VCID:
VC0405438
InChI:
InChI=1S/C23H17ClFN3O5S/c1-3-33-22(30)19-12(2)26-23-27(20(19)13-6-4-7-14(10-13)28(31)32)21(29)18(34-23)11-15-16(24)8-5-9-17(15)25/h4-11,20H,3H2,1-2H3/b18-11-
SMILES:
CCOC(=O)C1=C(N=C2N(C1C3=CC(=CC=C3)[N+](=O)[O-])C(=O)C(=CC4=C(C=CC=C4Cl)F)S2)C
Molecular Formula:
C23H17ClFN3O5S
Molecular Weight:
501.9g/mol
Ethyl (2Z)-2-[(2-chloro-6-fluorophenyl)methylidene]-7-methyl-5-(3-nitrophenyl)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
CAS No.: 324073-97-4
Main Products
VCID: VC0405438
Molecular Formula: C23H17ClFN3O5S
Molecular Weight: 501.9g/mol
CAS No. | 324073-97-4 |
---|---|
Product Name | Ethyl (2Z)-2-[(2-chloro-6-fluorophenyl)methylidene]-7-methyl-5-(3-nitrophenyl)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate |
Molecular Formula | C23H17ClFN3O5S |
Molecular Weight | 501.9g/mol |
IUPAC Name | ethyl (2Z)-2-[(2-chloro-6-fluorophenyl)methylidene]-7-methyl-5-(3-nitrophenyl)-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate |
Standard InChI | InChI=1S/C23H17ClFN3O5S/c1-3-33-22(30)19-12(2)26-23-27(20(19)13-6-4-7-14(10-13)28(31)32)21(29)18(34-23)11-15-16(24)8-5-9-17(15)25/h4-11,20H,3H2,1-2H3/b18-11- |
Standard InChIKey | GSHFCIRHKMUXQO-WQRHYEAKSA-N |
Isomeric SMILES | CCOC(=O)C1=C(N=C2N(C1C3=CC(=CC=C3)[N+](=O)[O-])C(=O)/C(=C/C4=C(C=CC=C4Cl)F)/S2)C |
SMILES | CCOC(=O)C1=C(N=C2N(C1C3=CC(=CC=C3)[N+](=O)[O-])C(=O)C(=CC4=C(C=CC=C4Cl)F)S2)C |
Canonical SMILES | CCOC(=O)C1=C(N=C2N(C1C3=CC(=CC=C3)[N+](=O)[O-])C(=O)C(=CC4=C(C=CC=C4Cl)F)S2)C |
PubChem Compound | 5759168 |
Last Modified | Nov 11 2021 |
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